Cas no 2248360-93-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate
• CAS No: 2248360-93-0
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 6483014
• PubChem ID: 165727574
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248360-93-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate
• EN300-6515065

• Inchi： 1S/C17H13NO4S/c1-2-23-14-10-6-5-9-13(14)17(21)22-18-15(19)11-7-3-4-8-12(11)16(18)20/h3-10H,2H2,1H3
• InChI Key： DFAYYFZMBLQGAK-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate (CAS: 2248360-93-0): Recent Advances and Applications

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate (CAS: 2248360-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindolinone core and ethylsulfanyl benzoate moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic insights, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step reaction sequence involving the condensation of phthalic anhydride derivatives with ethylsulfanyl benzoate precursors, followed by selective functionalization. The improved synthetic route has facilitated the production of gram-scale quantities, enabling more extensive biological evaluations.

Mechanistically, this compound has been investigated for its role as a modulator of protein-protein interactions (PPIs), particularly in the context of inflammatory pathways. A study in Bioorganic & Medicinal Chemistry Letters (2023) revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate exhibits selective inhibition of the NF-κB signaling pathway, a key regulator of inflammation and immune responses. The ethylsulfanyl group was found to enhance binding affinity to specific cysteine residues on target proteins, suggesting a potential mechanism for its anti-inflammatory effects.

In addition to its anti-inflammatory properties, preliminary in vitro studies have highlighted the compound's anticancer potential. Research published in European Journal of Pharmacology (2024) demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate induces apoptosis in certain cancer cell lines, including breast and lung adenocarcinoma, through the activation of intrinsic apoptotic pathways. The compound's ability to disrupt mitochondrial membrane potential and elevate reactive oxygen species (ROS) levels was identified as a contributing factor to its cytotoxic effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Recent efforts have focused on prodrug strategies and nanoformulations to enhance its delivery and efficacy, as discussed in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(ethylsulfanyl)benzoate (CAS: 2248360-93-0) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full mechanistic profile and optimize its pharmacological properties for future clinical applications. The compound's dual anti-inflammatory and anticancer activities make it a compelling candidate for further investigation in the field of precision medicine.